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Compound Name: 2-Amino-6-chloro-3-nitropyridine

Cat. No.: B151482 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed experimental protocol for the synthesis of 2-Amino-6-

methoxy-3-nitropyridine via the nucleophilic aromatic substitution (SNAr) of 2-Amino-6-chloro-
3-nitropyridine with sodium methoxide. This transformation is a key step in the synthesis of

various pharmaceutical intermediates. The protocol includes reagent quantities, reaction

conditions, purification procedures, and characterization data. Additionally, comprehensive

safety guidelines are provided.

Introduction
The methoxylation of 2-Amino-6-chloro-3-nitropyridine is an efficient method for the

preparation of 2-Amino-6-methoxy-3-nitropyridine.[1][2] This reaction proceeds through a

nucleophilic aromatic substitution mechanism, where the methoxide ion displaces the chloride

at the 6-position of the pyridine ring. The electron-withdrawing nitro group at the 3-position and

the nitrogen atom within the pyridine ring activate the 6-position towards nucleophilic attack,

facilitating the substitution. The resulting product is a valuable building block in medicinal

chemistry.[3]
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Compound Formula
Molecular
Weight ( g/mol
)

Appearance CAS Number

2-Amino-6-

chloro-3-

nitropyridine

C₅H₄ClN₃O₂ 173.56
Yellow to orange

powder
27048-04-0

Sodium

Methoxide
CH₃NaO 54.02 White powder 124-41-4

Methanol CH₄O 32.04 Colorless liquid 67-56-1

2-Amino-6-

methoxy-3-

nitropyridine

C₆H₇N₃O₃ 169.14
Light yellow to

yellow powder
73896-36-3

Table 2: Experimental Parameters and Results

Parameter Value Reference

Molar Ratio

(Substrate:Reagent)
1 : 1 to 1 : 1.05 [2]

Reaction Temperature 15°C to 30°C [2]

Reaction Time
Not explicitly stated, requires

monitoring

Typical Purity (HPLC) ≥ 97%

Melting Point 192-195°C [2]

¹H NMR (DMSO-d₆, δ ppm)
6.75-6.77 (d, 1H), 8.38-8.40 (d,

1H)
[2]
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Sodium methoxide

Anhydrous methanol

Deionized water

Round-bottom flask

Magnetic stirrer and stir bar

Thermometer

Ice bath

Buchner funnel and filter paper

Standard laboratory glassware

Thin Layer Chromatography (TLC) plates (silica gel)

UV lamp for TLC visualization

Reaction Setup
Equip a round-bottom flask with a magnetic stir bar and a thermometer.

Place the flask in an ice bath to maintain the desired temperature.

Procedure
To a solution of sodium methoxide (7.78 g, 0.144 mol) in methanol (50.0 mL), cool the

mixture to 15°C.[2]

Slowly add 2-Amino-6-chloro-3-nitropyridine (25.0 g, 0.144 mol) to the cooled sodium

methoxide solution while maintaining the temperature at 15°C with external cooling.[2]

After the addition is complete, allow the resulting mixture to warm to 25-30°C and stir until

the reaction is complete.[2]
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Monitor the reaction progress by Thin Layer Chromatography (TLC). A suggested eluent

system is a mixture of ethyl acetate and hexanes. The reaction is complete when the starting

material spot is no longer visible.

Upon completion, pour the reaction mixture into cold water to precipitate the product.[1]

Collect the precipitated solid by vacuum filtration using a Buchner funnel.

Wash the solid with cold water to remove any inorganic impurities.

Dry the product under vacuum to obtain 2-Amino-6-methoxy-3-nitropyridine as a yellow solid.

Purification
If further purification is required, recrystallization can be performed. Based on the polarity of the

product, solvents such as ethanol, methanol, or a mixture of ethyl acetate and hexanes are

good starting points for selecting a recrystallization solvent.[4]

Characterization
The identity and purity of the product can be confirmed by:

Melting Point: Compare the observed melting point with the literature value (192-195°C).[2]

¹H NMR: Confirm the structure by comparing the NMR spectrum with the reported data.[2]

HPLC: Determine the purity of the final product.

Safety Precautions
Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and

appropriate gloves when handling chemicals.

Ventilation: Conduct the experiment in a well-ventilated fume hood.

Sodium Methoxide: Sodium methoxide is a corrosive and flammable solid. It reacts violently

with water. Handle with extreme care under anhydrous conditions.
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Nitropyridines: Nitropyridine derivatives are potentially toxic and should be handled with

care. Avoid inhalation of dust and contact with skin and eyes.

Waste Disposal: Dispose of all chemical waste according to institutional and local

regulations.
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Caption: Experimental workflow for the methoxylation of 2-Amino-6-chloro-3-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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